3-Methyl-3E-heptenoic acid

• Molecular Formula: C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: (E)-3-methylhept-3-enoic acid
• InChI: InChI=1S/C8H14O2/c1-3-4-5-7(2)6-8(9)10/h5H,3-4,6H2,1-2H3,(H,9,10)/b7-5+
• InChI Key: MXEPBDTXDZEWDM-FNORWQNLSA-N
• Isomeric SMILES: CCC/C=C(\C)/CC(=O)O
• SMILES: CCCC=C(C)CC(=O)O
• synonyms: (E)-3-methyl-3-heptenoic acid; (Z)-3-methyl-3-heptenoic acid; 3-methylene-heptanoic acid

Description

3-Methyl-3E-heptenoic acid is a medium-chain fatty acid.

Scientific Research Applications

Synthesis of Pyrimidine Derivatives

A study discussed the synthesis of pyrimidine and pyrimidine-like derivatives using compounds derived from levulinic acid, including methyl 7,7,7-trifluoro-4-methoxy-6-oxo-4-heptenoate and methyl 7,7,7-trichloro-4-methoxy-6-oxo-4-heptenoate. These derivatives are reported as a new type of glutamate-like 3-(trihalomethylatedpyrimidinyl)propanoate, highlighting the synthetic potential of such compounds in the field of medicinal chemistry and drug development (Flores et al., 2013).

Fenton Oxidative Processes Enhancement

Another study utilized 3-hydroxyanthranilic acid (3-HAA), a fungal metabolite, as a redox mediator in Fenton oxidative processes (Fe2+/H2O2, Fe3+/H2O2) to enhance dye degradation. This study underscores the potential of using similar acids in redox-mediated reactions to facilitate environmentally beneficial processes like dye decolorization (Santana et al., 2019).

Development of Azole Derivatives

Efficient heterocyclization of compounds similar to 3-Methyl-3E-heptenoic acid led to the production of isoxazole and pyrazole derivatives, indicating the role of these acids in synthesizing glutamate-like 3-(trihalomethylated-1,2-azol-3-yl)propanoates. These findings may have implications in the synthesis of novel compounds with potential pharmacological applications (Flores et al., 2014).

Axillary Odor-Related Compounds

In a study focusing on axillary odor-related compounds, (E)-3-methyl-2-hexenoic acid (E3M2H) was analyzed. This compound is known to contribute to axillary odor, and its quantification in different individuals suggested its role in body odor and potential implications in personal care and deodorant products (Akutsu et al., 2006).